Cas no 88058-88-2 (2H-Naphth[1,2-b]-1,4-oxazin-9-ol,3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)-)
2H-Naphth[1,2-b]-1,4-oxazin-9-ol,3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Naphth[1,2-b]-1,4-oxazin-9-ol,3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)-
- (4aR,10bR)-4-propyl-2,3,4a,5,6,10b-hexahydrobenzo[h][1,4]benzoxazin-9-ol
- Naxagolide
- 4-Propyl-9-hydroxy-1,2,3,4a,5,6-hexahydronaphthoxazine
- dopazinol
- Naxagolida
- PHNO
- (4aR,10bR)-3,4,4a,5,6,10b-Hexahydro-4-propyl-2H-naphth[1,2-b]-1,4-oxazin-9-ol
- Naxagolida [INN-Spanish]
- BDBM50331552
- CHEMBL1288585
- BCP9000980
- CS-0027625
- Naxagolidum
- UNII-22Z7E0X6OF
- (4aR,10bR)-4-propyl-2H,3H,4H,4aH,5H,6H,10bH-naphtho[1,2-b][1,4]oxazin-9-ol
- (r,r)-phno
- Naxagolide [INN]
- (+)-PHNO; (R,R)-PHNO; Dopazinol; Nazagolide
- 88058-85-9
- 88058-88-2
- HY-108237
- DTXSID60236782
- Q27253689
- 22Z7E0X6OF
- (+)-PHNO
- J-501357
- BCP02364
- AKOS005146337
- Naxagolidum [INN-Latin]
- MS-23506
- CHEMBL69271
- (4aS,10bS)-4-Propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho[1,2-b][1,4]oxazin-9-ol
- Nazagolide
- (4aR,10bR)-4-propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho[1,2-b][1,4]oxazin-9-ol
- SCHEMBL221758
- (4aR-trans)-3,4,4a,5,6,10b-hexahydro-4-propyl-2H-naphth[1,2-b]-1,4-oxazin-9-ol
- 2H-Naphth(1,2-b)-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR-trans)-
- (+)-4-Propyl-9-hydroxynaphthoxazine
- (4ar,10br)-3,4,4a,5,6,10b-hexahydro-4-propyl-2h-naphth(1,2-b)-1,4-oxazin-9-ol
- PHNO,(+)
- (+)-(4AR,10BR)-3,4,4A,5,6,10B-HEXAHYDRO-4-PROPYL-2H-NAPHTH(1,2-B)-1,4-OXAZIN-9-OL
- [11C]-(+)-(4aR,10bR)-4-propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho[1,2-b][1,4]oxazin-9-ol
- NS00122463
- CHEBI:177372
- JCSREICEMHWFAY-HUUCEWRRSA-N
- BDBM50020217
- [11C](+)-PHNO
- 11C-PHNO
- DTXCID90159273
- (4aR-trans)-3,4,4a,5,6,10b-hexahydro-4-propyl-2H-naphth(1,2-b)-1,4-oxazin-9-ol
- (11C)(+)-PHNO
- (4aR,10bR)-4-propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho(1,2-b)(1,4)oxazin-9-ol
- (4aS,10bS)-4-Propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho[1,2-b][1,4]oxazin-9-ol; 2H-Naphth[1,2-b]-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)-rel- (9CI); 2H-Naphth[1,2-b]-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-propyl-, trans-; N 0500; rel-(4aR,10bR)-3,4,4a,5,6,10b-Hexahydro-4-propyl-2H-naphth[1,2-b]-1,4-oxazin
- (10bR)-4-((1-11C)Propyl)-3,4,4a,5,6,10b-hexahydro-2H-naphtho(1,2-b)(1,4)oxazin-9-ol
- (11C)-(+)-propyl-hexahydro-naphtho-oxazin
- 4-propyl-9-hydroxynaphthoxazine
- 2H-Naphth(1,2-b)-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-(propyl-1-11C)-, (10bR)-
- Naxagolida (INN-Spanish)
- 1,2,3,4a,5,6-hexahydro-9-hydroxy-4-n-propyl-4H-naphth(1,2-b)(1,4)oxazine
- Naxagolidum (INN-Latin)
- 3,4,4A,5,6,10B-hexahydro-4-propyl-2H-naphth(1,2-B)(1,4)oxozin-9-ol
- (11C)-(+)-4-propyl-3,4,4a,5,6,10b-hexahydro-2H-naphtho(1,2-b)(1,4)oxazin-9-ol
- (11C)-(+)-PHNO
- GLXC-04938
-
- Inchi: 1S/C15H21NO2/c1-2-7-16-8-9-18-15-13-10-12(17)5-3-11(13)4-6-14(15)16/h3,5,10,14-15,17H,2,4,6-9H2,1H3/t14-,15-/m1/s1
- InChI Key: JCSREICEMHWFAY-HUUCEWRRSA-N
- SMILES: O1CCN(CCC)[C@@H]2CCC3C=CC(=CC=3[C@@H]12)O
Computed Properties
- Exact Mass: 247.15700
- Monoisotopic Mass: 247.157229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 32.7
Experimental Properties
- Density: 1.109
- Boiling Point: 391.7°C at 760 mmHg
- Flash Point: 190.7°C
- Refractive Index: 1.553
- PSA: 32.70000
- LogP: 2.42820
2H-Naphth[1,2-b]-1,4-oxazin-9-ol,3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-Naphth[1,2-b]-1,4-oxazin-9-ol,3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC7580-100 mg |
Naxagolide |
88058-88-2 | >98% | 100mg |
$625.0 | 2022-02-28 | |
| DC Chemicals | DC7580-250 mg |
Naxagolide |
88058-88-2 | >98% | 250mg |
$1250.0 | 2022-02-28 | |
| DC Chemicals | DC7580-1 g |
Naxagolide |
88058-88-2 | >98% | 1g |
$2500.0 | 2022-02-28 | |
| DC Chemicals | DC7580-100mg |
Naxagolide |
88058-88-2 | >98% | 100mg |
$625.0 | 2023-09-15 | |
| DC Chemicals | DC7580-250mg |
Naxagolide |
88058-88-2 | >98% | 250mg |
$1250.0 | 2023-09-15 | |
| DC Chemicals | DC7580-1g |
Naxagolide |
88058-88-2 | >98% | 1g |
$2500.0 | 2023-09-15 | |
| 1PlusChem | 1P00H1PM-5mg |
Naxagolide |
88058-88-2 | 99% | 5mg |
$224.00 | 2024-04-20 | |
| 1PlusChem | 1P00H1PM-10mg |
Naxagolide |
88058-88-2 | 99% | 10mg |
$369.00 | 2024-04-20 | |
| 1PlusChem | 1P00H1PM-25mg |
Naxagolide |
88058-88-2 | 99% | 25mg |
$780.00 | 2024-04-20 | |
| 1PlusChem | 1P00H1PM-50mg |
Naxagolide |
88058-88-2 | 99% | 50mg |
$1238.00 | 2024-04-20 |
2H-Naphth[1,2-b]-1,4-oxazin-9-ol,3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)- Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2H-Naphth[1,2-b]-1,4-oxazin-9-ol,3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)-
2H-Naphth[1,2-b]-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)- (CAS No. 88058-88-2): An Overview of Its Structure, Properties, and Applications
2H-Naphth[1,2-b]-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)- (CAS No. 88058-88-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphtho[1,2-b]oxazines and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.
Chemical Structure and Synthesis: The compound 2H-Naphth[1,2-b]-1,4-oxazin-9-ol, 3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)- is a hexahydro derivative of naphtho[1,2-b]oxazine with a propyl substituent at the 4-position. The molecule features a fused ring system consisting of a naphthalene moiety and an oxazine ring. The stereochemistry of the compound is defined by the (4aR,10bR) configuration at the chiral centers. Synthesis of this compound typically involves multi-step reactions starting from readily available precursors such as naphthalene derivatives and amino alcohols. Recent advancements in synthetic methods have focused on improving the yield and stereoselectivity of these reactions.
Physical Properties: 2H-Naphth[1,2-b]-1,4-oxazin-9-ol exhibits a range of physical properties that make it suitable for various applications in pharmaceutical research. It is a white crystalline solid with a melting point typically ranging from 75°C to 78°C. The compound is moderately soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. Its molecular weight is approximately 337.47 g/mol. These properties are crucial for its use in drug development processes where solubility and stability are key considerations.
Biological Activities: Recent studies have highlighted the potential biological activities of 2H-Naphth[1,2-b]-1,4-oxazin-9-ol. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. Additionally, it has been found to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models. These findings suggest that 2H-Naphth[1,2-b]-1,4-oxazin-9-ol may have therapeutic potential in treating inflammatory diseases and conditions associated with oxidative stress.
Clinical Applications: While 2H-Naphth[1,2-b]-1,4-oxazin-9-ol is still primarily studied in preclinical settings, its promising biological activities have led to increased interest in its potential clinical applications. Researchers are exploring its use as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary animal studies have shown that the compound can reduce inflammation and improve disease symptoms without significant adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human patients.
Current Research Trends: The field of medicinal chemistry is constantly evolving, and recent trends have focused on optimizing the structure of 2H-Naphth[1,2-b]-1,4-oxazin-9-ol to enhance its pharmacological properties. One approach involves modifying the substituents on the naphthalene ring to improve solubility and bioavailability. Another area of interest is the development of prodrugs that can be metabolized in vivo to release 2H-Naphth[1,2-b]-1,4-oxazin-9-ol at the target site. These strategies aim to overcome some of the limitations associated with the parent compound and expand its therapeutic potential.
Conclusion: 2H-Naphth[1,2-b]-1,4-oxazin-9-ol (CAS No. 88058-88-2) is a promising compound with unique structural features and potential biological activities. Its anti-inflammatory and antioxidant properties make it an attractive candidate for further research in pharmaceutical development. Ongoing studies are focused on optimizing its structure and evaluating its safety and efficacy in preclinical models. As research progresses, 2H-Naphth[1,2-b]-1,4-oxazin-9-ol may emerge as a valuable therapeutic agent for treating various inflammatory diseases.
88058-88-2 (2H-Naphth[1,2-b]-1,4-oxazin-9-ol,3,4,4a,5,6,10b-hexahydro-4-propyl-, (4aR,10bR)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)